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Compound of Interest

Compound Name: 4-Chlorobenzoic Acid-d4

Cat. No.: B032906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 4-
Chlorobenzoic Acid-d4 (CAS No. 85577-25-9). The information presented is collated from

available safety data sheets (SDS) and toxicological literature. It is important to note that due to

the limited availability of specific experimental data for the deuterated compound, information

from its non-deuterated analog, 4-Chlorobenzoic Acid (CAS No. 74-11-3), is used as a

surrogate for toxicological endpoints. This approach is based on the principle that isotopic

labeling is unlikely to significantly alter the compound's toxicological properties.

Core Safety and Physical Data
4-Chlorobenzoic Acid-d4 is a stable, isotopically labeled compound. Below is a summary of

its key identification and physical-chemical properties.
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Property Value

Chemical Name 4-chloro-2,3,5,6-tetradeuteriobenzoic acid

Synonyms Benzoic-2,3,5,6-d4 acid, 4-chloro-

CAS Number 85577-25-9

Molecular Formula C₇HD₄ClO₂

Molecular Weight 160.59 g/mol

Appearance White to light yellow crystalline powder

Melting Point 238-241 °C (for non-deuterated)

Toxicological Data Summary
The following table summarizes the acute toxicity data, primarily based on the non-deuterated

form of 4-Chlorobenzoic Acid.

Endpoint Species Route Value Classification

Acute Oral

Toxicity (LD50)
Rat Oral 1170 mg/kg[1][2]

GHS Category 4:

Harmful if

swallowed[1][3]

Skin Irritation Rabbit Dermal Irritant

GHS Category 2:

Causes skin

irritation[1][3]

Eye Irritation Rabbit Ocular Serious Irritant

GHS Category

2A: Causes

serious eye

irritation[1][3]

GHS Hazard Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for hazard communication.
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Hazard Class Hazard Category Signal Word Hazard Statement

Acute toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed

Skin

corrosion/irritation
Category 2 Warning

H315: Causes skin

irritation

Serious eye

damage/eye irritation
Category 2A Warning

H319: Causes serious

eye irritation

Experimental Protocols
Detailed methodologies for the key toxicological assessments are outlined below, based on

internationally recognized OECD guidelines.

Acute Oral Toxicity (OECD Guideline 423)
The acute oral toxicity is determined by administering the substance to a group of fasted rats in

a single dose.

Test Animals: Healthy young adult rats are used.

Dosage: A starting dose of the test substance is administered to a small group of animals.

Administration: The substance is administered by gavage using a stomach tube.

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days. Body weight is recorded weekly.

Endpoint: The LD50 (the dose estimated to cause mortality in 50% of the test animals) is

calculated. For 4-Chlorobenzoic acid, the oral LD50 in rats is reported as 1170 mg/kg,

leading to its classification as GHS Category 4.[1][2]

Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test assesses the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used for this assay.[4]
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Application: A small area of the animal's skin is shaved. 0.5 g of the solid test substance is

applied to the skin and covered with a gauze patch for a 4-hour exposure period.[4]

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.[5]

Scoring: The reactions are scored using the Draize scoring system, where erythema and

edema are graded on a scale of 0 (none) to 4 (severe).[6] A substance is classified as an

irritant if it produces a mean score of ≥2.3 and ≤4.0 for erythema or edema.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.[8][9][10]

Test Animals: Albino rabbits are the recommended species.[8]

Application: A single dose of 0.1 g of the solid substance is instilled into the conjunctival sac

of one eye of the animal. The other eye serves as a control.[11]

Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,

48, and 72 hours after application.[8]

Scoring: Ocular lesions are scored based on the Draize eye test scoring system.[11][12] A

substance is classified as causing serious eye irritation (Category 2A) if it produces

reversible inflammatory changes.[12]

Visualized Workflows
The following diagrams illustrate key logical workflows related to the safety assessment of 4-
Chlorobenzoic Acid-d4.
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Toxicological Data Input

GHS Classification Process

Hazard Communication

Acute Oral LD50
(1170 mg/kg, rat)

300 < LD50 ≤ 2000 mg/kg?

Skin Irritation Data
(Rabbit, Irritant)

Reversible Skin Irritation?

Eye Irritation Data
(Rabbit, Serious Irritant)

Reversible Eye Irritation?

GHS Category 4
H302: Harmful if swallowed

Yes

GHS Category 2
H315: Causes skin irritation

Yes

GHS Category 2A
H319: Causes serious eye irritation

Yes

Click to download full resolution via product page

Caption: GHS Classification workflow for 4-Chlorobenzoic Acid.
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Skin Contact Eye Contact Ingestion

Chemical Exposure Occurs

Remove contaminated clothing. Rinse cautiously with water
for several minutes. Rinse mouth.

Wash skin with plenty of soap and water
for at least 15 minutes.

Get medical advice if
skin irritation persists.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

Get medical advice if
eye irritation persists.

Call a POISON CENTER or doctor
if you feel unwell.

Click to download full resolution via product page

Caption: First aid procedures for exposure to 4-Chlorobenzoic Acid-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC159250250&productDescription=4-CHLOROBENZOIC+ACID+99+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.elementalmicroanalysis.com/Downloads/SDS/4-CHLOROBENZOIC%20ACID.pdf?y=24
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15135~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2006:00:24~~4-Chlorobenzoic%20acid~~
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.daikinchemicals.com/library/pb_common/pdf/sustainability/C6SFA/46_C6SFA_E.pdf
https://www.taylorfrancis.com/chapters/mono/10.1201/9781420042627-8/table-22-draize-dermal-irritation-scoring-system-michael-derelanko?context=ubx&refId=4e1a1328-8a86-40ee-bee9-0c398b2ac430
https://www.criver.com/products-services/safety-assessment/toxicology-services/skin-irritation-corrosion-testing
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-405-ocspp-870-2400-acute-eye-irritation-corrosion
https://www.oecd.org/en/publications/2023/07/test-no-405-acute-eye-irritation-corrosion_g1g24072.html
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Medical_technology_%26_engineering/Draize_test/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3927066/
https://www.benchchem.com/product/b032906#safety-data-sheet-for-4-chlorobenzoic-acid-d4
https://www.benchchem.com/product/b032906#safety-data-sheet-for-4-chlorobenzoic-acid-d4
https://www.benchchem.com/product/b032906#safety-data-sheet-for-4-chlorobenzoic-acid-d4
https://www.benchchem.com/product/b032906#safety-data-sheet-for-4-chlorobenzoic-acid-d4
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032906?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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